Cas no 72744-56-0 (5-Bromobenzo1,3dioxole-4-carboxylic Acid)
5-Bromobenzo[1,3]dioxole-4-carboxylic acid is a brominated benzo[d][1,3]dioxole derivative featuring a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. Its rigid benzo[1,3]dioxole scaffold contributes to structural stability, making it useful in designing bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic applications.
72744-56-0 structure
Product Name:5-Bromobenzo1,3dioxole-4-carboxylic Acid
CAS No:72744-56-0
MF:C8H5BrO4
MW:245.026901960373
MDL:MFCD00837590
CID:550237
PubChem ID:24885319
Update Time:2025-07-01
5-Bromobenzo1,3dioxole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4-carboxylicacid, 5-bromo-
- 5-Bromobenzo[1,3]dioxole-4-carboxylic acid
- 5-BROMO-1,3- BENZODIOXOLE-4-CARBOXYLIC ACID
- 5-bromo-benzo[1,3]dioxole-4-carboxylic acid
- 5-bromobenzo[d][1,3]dioxole-4-carboxylic acid
- 676039_ALDRICH
- 6-bromo-2,3-(methylenedioxy)benzoic acid
- 6-bromo-2,3-methylenedioxybenzoic acid
- ACMC-20am5c
- AG-G-86599
- CTK2H5836
- KB-244731
- SureCN423788
- 5-Brombenzo[1,3]dioxol-4-carbonsäure
- 72744-56-0
- SCHEMBL423788
- CS-0195091
- MFCD00837590
- AKOS023820848
- 5-bromo-1,3-dioxaindane-4-carboxylic acid
- EN300-6478519
- 5-BROMO-1,3-BENZODIOXOLE-4-CARBOXYLICACID
- 5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 97%
- DTXSID50500989
- Z1269165961
- E89522
- 5-Bromo-2H-1,3-benzodioxole-4-carboxylic acid
- HDNXEXSQANVCKC-UHFFFAOYSA-N
- 5-BROMO-1,3-BENZODIOXOLE-4-CARBOXYLIC ACID
- 5 Cbromobenzo[d][1,3]dioxole-4-carboxylic acid
- AE-641/30608012
- 5-Bromobenzo1,3dioxole-4-carboxylic Acid
-
- MDL： MFCD00837590
- Inchi： 1S/C8H5BrO4/c9-4-1-2-5-7(13-3-12-5)6(4)8(10)11/h1-2H,3H2,(H,10,11)
- InChI Key： HDNXEXSQANVCKC-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1C(=O)O)OCO2
Computed Properties
- Exact Mass: 243.93700
- Monoisotopic Mass: 243.93712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Melting Point: 169-173 °C
- Boiling Point: 353.2±42.0 °C at 760 mmHg
- Flash Point: 167.4±27.9 °C
- Refractive Index: 1.648
- PSA: 55.76000
- LogP: 1.87600
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-Bromobenzo1,3dioxole-4-carboxylic Acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Risk Phrases：R22; R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromobenzo1,3dioxole-4-carboxylic Acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromobenzo1,3dioxole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B807915-10mg |
5-Bromobenzo[1,3]dioxole-4-carboxylic Acid |
72744-56-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B807915-50mg |
5-Bromobenzo[1,3]dioxole-4-carboxylic Acid |
72744-56-0 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B807915-100mg |
5-Bromobenzo[1,3]dioxole-4-carboxylic Acid |
72744-56-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Alichem | A019064089-1g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid |
72744-56-0 | 95% | 1g |
$191.00 | 2023-09-01 | |
| abcr | AB516032-5 g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 95%; . |
72744-56-0 | 95% | 5g |
€288.50 | 2023-04-17 | |
| abcr | AB516032-10 g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 95%; . |
72744-56-0 | 95% | 10g |
€457.00 | 2023-04-17 | |
| abcr | AB516032-25 g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 95%; . |
72744-56-0 | 95% | 25g |
€848.20 | 2023-04-17 | |
| eNovation Chemicals LLC | D545167-1g |
5-Bromobenzo[d][1,3]dioxole-4-carboxylic acid |
72744-56-0 | 95% | 1g |
$295 | 2024-06-05 | |
| abcr | AB516032-5g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 95%; . |
72744-56-0 | 95% | 5g |
€152.50 | 2025-04-16 | |
| abcr | AB516032-10g |
5-Bromobenzo[1,3]dioxole-4-carboxylic acid, 95%; . |
72744-56-0 | 95% | 10g |
€222.30 | 2025-04-16 |
5-Bromobenzo1,3dioxole-4-carboxylic Acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
72744-56-0 (5-Bromobenzo1,3dioxole-4-carboxylic Acid) Related Products
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- 139214-72-5(Benzoic acid, 6-bromo-2,3,4-trimethoxy-)
- 61441-09-6(methyl 6-bromo-1,3-benzodioxole-5-carboxylate)
- 31786-45-5(2-Bromo-6-methoxybenzoic acid)
- 59084-77-4(Methyl 6-bromo-2,3-dimethoxybenzoate)
- 110087-35-9(1,3-Benzodioxole-4-carboxylic acid,5-bromo-6-[(3,4,5-trimethoxyphenyl)methyl]-)
- 60555-93-3(6-Bromo-2,3-dimethoxybenzoic acid)
- 72744-57-1(6-bromo-1,3-benzodioxole-4-carboxylic acid)
- 60546-62-5(6-Bromo-3,4-methylenedioxybenzoic Acid)
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